Cas no 1105208-08-9 (4-ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide)

• Product Name: 4-ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide
• CAS No: 1105208-08-9
• MF: C₂₄H₂₃N₃O₄S
• MW: 449.522124528885
• CID: 5889661
• PubChem ID: 30867580
• Update Time: 2025-10-28

4-ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide
• F5531-0191
• 4-ethyl-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide
• 4-ethyl-N-[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]benzenesulfonamide
• 1105208-08-9
• 4-ethyl-N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzene-1-sulfonamide
• AKOS024512688

• Inchi： 1S/C24H23N3O4S/c1-4-17-5-12-21(13-6-17)32(29,30)26-18-7-14-23-22(15-18)24(28)27(16(2)25-23)19-8-10-20(31-3)11-9-19/h5-15,26H,4H2,1-3H3
• InChI Key： IWKKLMMDBWHNGZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(NC1C=CC2=C(C=1)C(N(C1C=CC(=CC=1)OC)C(C)=N2)=O)(=O)=O

Computed Properties

• Exact Mass: 449.14092740g/mol
• Monoisotopic Mass: 449.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.4Ų

Additional information on 4-ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide

Introduction to 4-ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide (CAS No. 1105208-08-9)

4-Ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide, with the CAS number 1105208-08-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The molecular structure of 4-Ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide is characterized by a quinazoline core substituted with various functional groups. The presence of a sulfonamide moiety and an ethyl group on the benzene ring contributes to its unique pharmacological profile. The methoxy group on the phenyl ring further enhances its solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of quinazolinones in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that compounds similar to 4-Ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide exhibit potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation.

In addition to its antitumor properties, 4-Ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide has shown promise in treating inflammatory conditions. A research article in the Inflammation Research (2022) reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-Ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzene-1-sulfonamide have also been extensively studied. A preclinical study published in the Bioorganic & Medicinal Chemistry Letters (2020) evaluated its absorption, distribution, metabolism, and excretion (ADME) in animal models. The results indicated that this compound has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are essential for effective drug delivery.

To further explore its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 4-Ethyl-N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-y-lbenzene-sulfonamide. Phase I trials have shown promising results with minimal adverse effects reported at therapeutic doses. These findings suggest that this compound could be a valuable addition to the arsenal of drugs used in cancer and inflammatory disease management.

In conclusion, 4-Ethyl-N-{3-[{[6-(ethylsulfonyl)pyridin-{}}-3-y{l}]-amino}-5-{}}-methoxyphen{}}-2-{}}-methylquinazolin-{}}-one (CAS No. 1105208-{}}-9), or more commonly known as 4-Ethyl-N-{}}-3-(4-{}}-methoxyphen{}}-y{l})-{}}-2-{}}-methyl-{}}-4-{}}-oxo-{}}-3,{* }* }* }* }* }* }* }* }* }* }* }* }* }* }* }* }* }* 5,-dihydroquinazolin-* * * * * * * * * * * * * * * * * * * -6-* y*l* -benzene-* s* ulfonamide*, is a multifaceted compound with significant potential in both oncology and inflammation research. Its unique chemical structure and biological activities make it an exciting candidate for further development and clinical application.